N-(4-methylthiophenyl)-N'-(1-methylethyl)sulfamide

• CAS No.: 271780-95-1
• Molecular Formula: C10H16N2O2S2
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 4-methylsulfanyl-N-(propan-2-ylsulfamoyl)aniline
• InChI: InChI=1S/C10H16N2O2S2/c1-8(2)11-16(13,14)12-9-4-6-10(15-3)7-5-9/h4-8,11-12H,1-3H3
• InChI Key: WJYGKEKMPWYCBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)NC1=CC=C(C=C1)SC

Description

N-(4-methylthiophenyl)-N'-(1-methylethyl)sulfamide is a useful research compound. Its molecular formula is C10H16N2O2S2 and its molecular weight is 260.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1-Methylethyl)sulfamoyl chloride (6.63 g, 0.034 mol) was added dropwise to a solution of 4-(methylthio) aniline (4.48 g, 0.032 mol) and triethylamine (4.87 ml, 0.035 mol) in dry dichloromethane (100 ml) at 0° C. under a nitrogen atmosphere. After addition, the resultant mixture was allowed to warm to room temperature and was stirred for 6 hr. The reaction mixture was further extracted with dichloromethane and the organic extracts washed with water (2×50 ml), dried (MgSO4) and concentrated in vacuo to yield N-(4-methylthiophenyl)-N′-(1-methylethyl)sulfamide as a white solid. δ (1H NMR, DMSO, ppm): 0.8 (6H, d), 2.3 (3H, s), 3.2 (1H, m), 3.35 (1H, s), 6.9-7.1 (4H, m), 9.5 (1H, s). M.P. 65-68° C.